5,7-dibromo-1H-indazol-3-ol

• IUPAC Name: 5,7-dibromo-1,2-dihydroindazol-3-one
• InChI: InChI=1S/C7H4Br2N2O/c8-3-1-4-6(5(9)2-3)10-11-7(4)12/h1-2H,(H2,10,11,12)
• InChI Key: STLIXIZHCMYSMW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)NN2)Br)Br
• Molecular Formula: C7H4Br2N2O
• DSSTOX Substance ID: DTXSID70616314
• Molecular Weight: 291.93 g/mol
• CAS RN: 108961-61-1

Description

5,7-Dibromo-1H-indazol-3-ol is a derivative of indazole. Indazoles are one of the most important classes of nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring.

Synthesis Analysis

The synthesis of indazole derivatives has been a topic of interest in recent years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of this compound is similar to that of 7-Bromo-1H-indazol-3-ol, with an additional bromine atom at the 5-position. The molecular weight of 7-Bromo-1H-indazol-3-ol is 213.03, so the molecular weight of this compound would be higher due to the additional bromine atom.

Chemical Reactions Analysis

Indazole derivatives have been synthesized through various methods, including transition metal catalyzed reactions and reductive cyclization reactions. A new practical synthesis of 1H-indazole has been presented, where a previous mechanism for the cyclization step was proved to be nonfeasible and a hydrogen bond propelled mechanism was proposed.

Scientific Research Applications

• Catalytic Arylation in Synthesis :

  • Indazoles, including 5,7-dibromo-1H-indazol-3-ol, are used in catalytic arylation processes. For instance, a study demonstrated a practical Pd(II)/Phen catalyst for direct C-3 arylation of indazole with aryl halides, important for synthesizing pharmaceuticals and agrochemicals (Ye et al., 2013).

• Antimalarial Applications :

  • Bis(indazol-3-ol) derivatives were evaluated as inhibitors in the biocrystallization process of ferriprotoporphyrin IX to hemozoin, a specific detoxification process in Plasmodium, suggesting potential antimalarial applications (Alho et al., 2009).

• Synthesis of Fused Indazole Derivatives :

  • Research has focused on the synthesis and characterization of various indazole derivatives, providing insights into the chemical properties and potential applications of these compounds in material science and pharmacology (Gopalakrishnan et al., 2008).

• Electrochemical Applications :

  • Indazole derivatives have been investigated for their role in enhancing the performance of high-voltage positive electrodes in batteries, indicating their relevance in energy storage technologies (Kang et al., 2014).

• Synthesis of Triazole Derivatives :

  • The synthesis of dibromo-triazoles from indazole compounds has been explored, highlighting the versatility of indazoles in producing functional materials with applications in medicinal chemistry and materials science (Yu et al., 2014).

• Ocular Hypotensive Response :

  • Indazole derivatives have been examined for their effects in reducing intraocular pressure in nonhuman primates, suggesting potential therapeutic applications in ocular conditions (May et al., 2015).

• Structural Analysis :

  • Studies on the structure of fluorinated indazoles have contributed to understanding the molecular structure and properties of indazole compounds, which is crucial for their application in various scientific fields (Teichert et al., 2007).

• Drug Discovery and Click Chemistry :

  • Indazoles are involved in click chemistry, a modular approach used in drug discovery, highlighting their importance in developing new pharmaceutical compounds (Kolb & Sharpless, 2003).

Mechanism of Action

The mechanism of action of indazole derivatives can vary depending on the specific compound and its functional groups. Indazole derivatives scarcely occur in nature, but this particular nucleus in a variety of synthetic compounds possesses a wide range of pharmacological activities, such as anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-HIV activities.

Future Directions

The future directions in the research of indazole derivatives include the development of new synthetic approaches and the exploration of their biological activities. The work summarizes the latest strategies for the synthesis of 1H- and 2H-indazoles published during the last five years.